Cas no 201224-92-2 (3-methyl-2-butyl isothiocyanate)

• Product Name: 3-methyl-2-butyl isothiocyanate
• CAS No: 201224-92-2
• MF: C₆H₁₁NS
• MW: 129.2232401371
• MDL: MFCD00060388
• CID: 252751
• PubChem ID: 538342
• Update Time: 2025-04-19

3-methyl-2-butyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Butane,2-isothiocyanato-3-methyl-
• 3-Methyl-2-butyl isothiocyanate
• 2-isothiocyanato-3-methylbutane
• FS-4673
• AKOS009272154
• SCHEMBL944822
• 201224-92-2
• MFCD00060388
• Butane, 2-isothiocyanato-3-methyl-
• A814259
• DTXSID50337070
• 1,2-dimethylpropyl isothiocyanate
• 2-isothiocyanato-3-methyl-butane
• BP-12869
• 3-Methyl-2-butylisothiocyanate
• J-013030
• 5(4H)-Oxazolone, 4-[(4-methoxyphenyl)methylene]-2-methyl-
• 2-Isothiocyanato-3-methylbutane #
• FT-0682050
• 3-methyl-2-butyl isothiocyanate

• MDL： MFCD00060388
• Inchi： 1S/C6H11NS/c1-5(2)6(3)7-4-8/h5-6H,1-3H3
• InChI Key： YAVRRVJBEIYPRH-UHFFFAOYSA-N
• SMILES： S=C=NC(C)C(C)C

Computed Properties

• Exact Mass: 129.06100
• Monoisotopic Mass: 129.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 0,93 g/cm3
• Boiling Point: 164-167°C
• PSA: 44.45000
• LogP: 2.13370

3-methyl-2-butyl isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT-HARMFUL
• Risk Phrases：R20/21/22